2,4-Dichlorothioanisole
Overview
Description
2,4-Dichlorothioanisole (2,4-DCTA) is an organosulfur compound used as a reagent in organic synthesis. It is also known as 2,4-dichlorothiophene-3-carboxylic acid anisole, and its chemical formula is C7H5Cl2OS. 2,4-DCTA is a colorless to pale yellow liquid with a sweet odor. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and fragrances.
Scientific Research Applications
1. Molecular Behavior and Conformation Analysis
2,4-Dichlorothioanisole, similar to related compounds like 2,4-dichloroanisole, has been analyzed for its preferred conformations. Studies have shown that these compounds exist as trans and mixtures of cis and trans conformers, with implications for their molecular behavior and interactions (Lumbroso, Curé, & Andreu, 1978).
2. Environmental Impact and Degradation Studies
Research on this compound's environmental impact, particularly its degradation and potential toxicity, is crucial. Studies have examined the biodegradation of related compounds like 2,4-dinitroanisole by specific bacterial strains in various environments, which is vital for assessing the environmental fate of such compounds (Karthikeyan & Spain, 2016).
3. Analytical and Detection Techniques
The development of sensitive and rapid analytical methods for the detection and quantitative determination of related compounds like 2,4-dichlorophenol is another area of research. These techniques, such as electrochemical approaches, are essential for monitoring environmental contamination and assessing risks to public health (Zhu et al., 2016).
4. Phytoremediation and Bioremediation Approaches
Research also extends to the use of bacterial endophytes in phytoremediation, demonstrating their effectiveness in enhancing the removal of herbicides like 2,4-dichlorophenoxyacetic acid from contaminated substrates. This approach reduces toxic herbicide residues in crop plants, providing a sustainable solution for managing agricultural pollutants (Germaine et al., 2006).
Mechanism of Action
Target of Action
It’s known that many similar compounds interact with various enzymes and proteins within the cell, affecting their function .
Mode of Action
It’s worth noting that many similar compounds work by interacting with their targets and causing changes in their function .
Biochemical Pathways
It’s known that similar compounds can affect various biochemical pathways, leading to downstream effects .
Pharmacokinetics
These properties are crucial in determining the bioavailability of a compound .
Result of Action
Similar compounds can have various effects at the molecular and cellular level .
Biochemical Analysis
Biochemical Properties
It is known that the compound is used in proteomics research , suggesting that it may interact with proteins or other biomolecules
Cellular Effects
Given its use in proteomics research , it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Properties
IUPAC Name |
2,4-dichloro-1-methylsulfanylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2S/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPJIKKXEAPKKFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70984383 |
Source
|
| Record name | 2,4-Dichloro-1-(methylsulfanyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70984383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
65909-82-2 |
Source
|
| Record name | Benzene, 2,4-dichloro-1-(methylthio)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065909822 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Dichloro-1-(methylsulfanyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70984383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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